Cas no 2171736-51-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2171736-51-7
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5949317
• PubChem ID: 165503770
• Update Time: 2025-06-10

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylpiperidine-3-carboxylic acid
• EN300-1473429
• 2171736-51-7

• Inchi： 1S/C28H30N2O5/c1-3-4-14-24(25(31)30-16-9-15-28(2,18-30)26(32)33)29-27(34)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,9,14-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： RCKSXPZQDSBUIV-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic Acid (CAS No. 2171736-51-7)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid, identified by its CAS number 2171736-51-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural features, which include a fluorenylmethoxycarbonyl (Fmoc) group, an hexatriynoyl moiety, and a piperidine ring. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The fluorenylmethoxycarbonyl group is a protective group commonly used in peptide synthesis, where it helps to shield the amino group during coupling reactions. Its stability and ease of removal under specific conditions make it a preferred choice for synthetic chemists. In the context of this compound, the Fmoc group is attached to an amino function, which suggests that it may be involved in the synthesis of more complex peptides or proteins. This feature is particularly relevant in the development of therapeutic agents where precise control over amino acid sequence is crucial.

The presence of the hexatriynoyl moiety in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid adds another layer of complexity to its structure. Alkyne groups, such as hexatriynoyl, are known for their ability to participate in various chemical reactions, including Sonogashira coupling and click chemistry. These reactions are widely used in synthetic organic chemistry to construct carbon-carbon bonds with high precision. The hexatriynoyl group may serve as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties for biological studies.

The third key structural component is the piperidine ring. Piperidine derivatives are well-documented for their role as pharmacophores in numerous therapeutic agents. They are often found in drugs targeting central nervous system disorders, cardiovascular diseases, and infections. The incorporation of a piperidine ring into this compound suggests potential applications in the development of new medications. Specifically, the 3-methylpiperidine moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional compounds that combine multiple pharmacophoric units into a single molecule. The unique combination of an Fmoc group, an alkyne moiety, and a piperidine ring in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpiperidine-3-carboxylic acid positions it as a promising candidate for such applications. For instance, the Fmoc group can be used to introduce additional amino acids during peptide synthesis, while the alkyne group provides opportunities for further chemical modifications through cross-coupling reactions. The piperidine ring enhances the compound's potential biological activity by serving as a scaffold for drug-like properties.

In addition to its structural complexity, 1-2-(\({(9H-fluoren\)-9\(\text{-}\)yl\(\text{methoxycarbonyl)}\)\(\text{amino)}\)hex\(\text{-}\)4\(\text{-}\)ynoyl\(\text{-}\)3\(\text{-}\)methylpiperidine\(\text{-}\)3\(\text{-}\)carboxylic acid has shown intriguing biological activities in preliminary studies. Research indicates that compounds with similar structural features may exhibit properties relevant to enzyme inhibition and receptor binding. The fluorenylmethoxycarbonyl group can influence the compound's interaction with biological targets by modulating its electronic properties and solubility. Similarly, the hexatriynoyl moiety may enhance binding affinity through specific interactions with aromatic residues in proteins.

The piperidine ring is particularly noteworthy for its ability to mimic natural amino acid structures, which can improve binding interactions with biological targets. Studies have demonstrated that piperidine derivatives often exhibit high affinity for enzymes and receptors involved in disease pathways. For example, certain piperidine-based drugs have been successfully developed as antiviral agents and kinase inhibitors. The presence of a methyl substituent on the piperidine ring may further enhance these interactions by influencing steric hindrance and electronic distribution.

The synthesis of 1-(2-\({(9H-fluorene\)-9\(\text{-}\)ylmethoxycarbonyl)}\)amino\)hex\(4\)ynoyle\(3\)methylpip\(eridin\(e\)3carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the Fmoc group typically requires protection-deprotection strategies to prevent unwanted side reactions. Similarly, the alkyne functionalization step must be carefully controlled to avoid over-addition or polymerization side products. The final step involves incorporating the piperidine ring through nucleophilic substitution or other suitable methods.

The use of advanced synthetic techniques has enabled researchers to explore new methodologies for constructing complex molecules like this one. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing efficient routes for carbon-carbon bond formation. These techniques can be particularly useful for introducing alkyne groups into molecular frameworks while maintaining high selectivity and yield.

In conclusion, 1-(2-\({(9H-fluorene\)-9\(\text{-}\)ylmethoxycarbonyl)}\)amino\)hex\(4\)ynoyle\(3\)methylpip\(eridin\(e\)3carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its combination of an Fmoc group, an alkyne moiety, and a piperidine ring makes it a versatile scaffold for further functionalization and biological studies. As research continues to uncover new applications for multifunctional compounds like this one, it is likely that we will see more innovative drug candidates emerging from such studies.